5-Propylisoxazol-3-amine
Overview
Description
5-Propylisoxazol-3-amine is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Reactions
Synthesis of 3-Aminoisoxazoles : A novel method for synthesizing 3-amino-5-substituted-isoxazoles involves a two-step procedure starting from readily available 3-bromoisoxazolines, which react with amines in the presence of a base. This method includes an oxidation step to yield 3-aminoisoxazoles consistently (Girardin et al., 2009) Synthesis of 3-aminoisoxazoles via the addition-elimination of amines on 3-bromoisoxazolines.
C(sp(3))-H Bond Activation : Research on auxiliary-directed Pd-catalyzed γ-C(sp(3))-H bond activation of α-aminobutanoic acid derivatives using isoxazole-based auxiliaries demonstrates the potential for creating γ-substituted non-natural amino acids, showcasing the versatility of isoxazole compounds in synthetic chemistry (Pasunooti et al., 2015) Auxiliary-Directed Pd-Catalyzed γ-C(sp(3))-H Bond Activation of α-Aminobutanoic Acid Derivatives.
Heterocyclic Chemistry and Multicomponent Reactions
- Heterocyclization Reactions : The interactions between 3-methylisoxazol-5-amine and pyruvic acid derivatives under various activation methods, including microwave irradiation and ultrasonication, highlight the compound's role in forming diverse heterocyclic systems (Morozova et al., 2016) Heterocyclization Reactions of 3-methylisoxazol-5-amine with Pyruvic Acid Derivatives Using Classical and Non-classical Methods of Activation.
Biological Applications and Materials Science
Antibacterial Activity : The application of aminoazoles, including 3-amino-5-methylisoxazole, in Ugi and Groebke–Blackburn–Bienaymé multicomponent reactions, resulted in the synthesis of heterocycles evaluated for their antibacterial activity. Some compounds demonstrated a weak antimicrobial effect, indicating the potential for pharmacological applications (Murlykina et al., 2017) New tricks of well-known aminoazoles in isocyanide-based multicomponent reactions and antibacterial activity of the compounds synthesized.
Polymer Modification : The study on radiation-induced poly vinyl alcohol/acrylic acid hydrogels modified through condensation reaction with various amines, including isoxazole derivatives, showcases the relevance of these compounds in enhancing material properties for potential medical applications (Aly & El-Mohdy, 2015) Functional Modification of Poly Vinyl Alcohol/Acrylic Acid Hydrogels Prepared by γ-Radiation Through Some Amine Compounds.
Safety and Hazards
The safety information available indicates that 5-Propylisoxazol-3-amine should be stored in a dark place, in an inert atmosphere, at room temperature . The compound is associated with several hazard statements, including H302+H312+H332-H315-H319-H335 . Precautionary measures include P261-P280-P305+P351+P338 .
Properties
IUPAC Name |
5-propyl-1,2-oxazol-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-2-3-5-4-6(7)8-9-5/h4H,2-3H2,1H3,(H2,7,8) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAXLZOMDJAHIOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=NO1)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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